Cas no 681240-12-0 (2,2-difluoro-2-(4-hydroxyoxan-4-yl)acetic acid)

• Product Name: 2,2-difluoro-2-(4-hydroxyoxan-4-yl)acetic acid
• CAS No: 681240-12-0
• CID: 4656817
• Update Time: 2025-08-03

2,2-difluoro-2-(4-hydroxyoxan-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2,2-difluoro-2-(4-hydroxyoxan-4-yl)acetic acid

Additional information on 2,2-difluoro-2-(4-hydroxyoxan-4-yl)acetic acid

Professional Introduction to 2,2-Difluoro-2-(4-hydroxyoxan-4-yl)acetic Acid (CAS No. 681240-12-0)

2,2-Difluoro-2-(4-hydroxyoxan-4-yl)acetic acid, with the CAS number 681240-12-0, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules characterized by its unique structural features, which include fluoro-substituted groups and a hydroxyl-containing heterocyclic moiety. The presence of these functional groups makes it a promising candidate for various applications, particularly in the development of novel therapeutic agents and biochemical probes.

The< strong>fluoroatoms in the molecule play a crucial role in modulating its pharmacokinetic properties, such as metabolic stability and binding affinity. Fluorinated compounds are widely recognized for their ability to enhance the bioavailability and efficacy of pharmaceuticals, making them invaluable in drug design. In contrast, the< strong>hydroxylgroup and the< strong>oxanring contribute to the compound's solubility and interactions with biological targets. These structural elements are often exploited to fine-tune the pharmacological profile of molecules, ensuring they exhibit optimal activity while minimizing side effects.

In recent years, there has been a surge in research focused on developing new methodologies for incorporating fluorine into biologically active molecules. The< strong>Difluoro-substituted acetic acid derivatives have emerged as particularly interesting scaffolds due to their versatility and potential therapeutic applications. For instance, studies have demonstrated that such compounds can serve as intermediates in the synthesis of kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The< strong>4-hydroxyoxanmoiety further enhances the compound's potential by providing a scaffold for further derivatization, allowing researchers to explore a wide range of biological activities.

The< strong>CAS No. 681240-12-0 designation ensures that researchers can reliably identify and source this compound for their studies. This standardized identification system is essential for maintaining consistency across different laboratories and publications. The compound's unique structure also makes it a valuable tool for computational chemistry studies, where molecular modeling techniques can be used to predict its interactions with biological targets. Such predictions are crucial for rational drug design, enabling researchers to optimize the compound's properties before moving into costly and time-consuming experimental validations.

One of the most compelling aspects of< strong>2,2-Difluoro-2-(4-hydroxyoxan-4-yl)acetic acid is its potential application in the development of next-generation antibiotics. The fluoro-substituents can enhance the compound's resistance to enzymatic degradation, while the hydroxyl group can be modified to target specific bacterial enzymes. This dual functionality makes it an attractive candidate for addressing the growing problem of antibiotic resistance. Furthermore, preliminary studies have suggested that derivatives of this compound may exhibit antiviral properties, opening up new avenues for treating infectious diseases.

The synthesis of< strong>Difluoro-substituted acetic acid derivatives presents unique challenges due to the reactivity of fluorine-containing compounds. However, advances in synthetic chemistry have made it possible to construct these molecules with increasing precision and efficiency. Techniques such as palladium-catalyzed cross-coupling reactions and fluorination methods have been particularly useful in this regard. These methodologies not only improve yield but also allow for greater control over regioselectivity, ensuring that researchers can produce compounds with desired properties.

The< strong>4-hydroxyoxanring is another key feature that contributes to the compound's versatility. This heterocyclic moiety is commonly found in natural products and bioactive molecules, suggesting that it may have inherent biological activity. By incorporating this motif into synthetic compounds, researchers can leverage its known properties while also exploring new functions through structural modifications. This approach has led to several promising candidates for drug development, including those targeting neurological disorders and metabolic diseases.

In conclusion, 2,2-Difluoro-2-(4-hydroxyoxan-4-yl)acetic acid (CAS No. 681240-12-0) represents a significant advancement in medicinal chemistry and chemical biology. Its unique structural features make it a versatile scaffold for developing novel therapeutic agents with applications ranging from antibiotics to antivirals. The ongoing research into this compound underscores its importance as a tool for exploring new frontiers in drug discovery and biochemical research.